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Compound of Interest

Compound Name:
2-Chloro-6-

(methylthio)benzaldehyde

CAS No.: 201987-39-5

Cat. No.: B1441255 Get Quote

Executive Summary & Chemical Identity
2-Chloro-6-(methylthio)benzaldehyde is a polyfunctional aromatic intermediate containing an

aldehyde, an aryl chloride, and a thioether (sulfide) group. Its disposal requires strict adherence

to halogenated waste protocols due to the chlorine atom and odor control measures due to the

sulfide moiety.

Improper disposal carries two primary risks:

Regulatory Non-Compliance: Failure to classify as halogenated waste (RCRA violation).

Safety/Environmental Hazard: Incompatible mixing with oxidizers (exothermic reaction) or

release of noxious sulfide odors.
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Property Data

Chemical Name 2-Chloro-6-(methylthio)benzaldehyde

Functional Groups
Aryl Chloride (-Cl), Aldehyde (-CHO), Thioether

(-SMe)

Molecular Weight ~186.66 g/mol

Physical State
Solid (typically yellow/orange crystalline) or

Liquid (if supercooled)

Primary Hazards Skin/Eye Irritant, Stench, Aquatic Toxicity

Waste Stream Halogenated Organic

Hazard Assessment & Compatibility Logic
Before handling waste, you must understand the "Why" behind the segregation. This molecule

presents a triad of reactivity that dictates its disposal path.

The Compatibility Triad
The Halogen (Chlorine):

Rule: Must be incinerated at specific high temperatures to prevent dioxin formation.

Action:NEVER mix with non-halogenated solvents (e.g., acetone, ethanol) if avoiding a

"halogenated" classification for the whole drum, as this increases disposal costs

significantly. However, for safety, it must go into the Halogenated container.

The Thioether (Sulfide):

Rule: Sulfides are reducing agents.

Action:Segregate from Strong Oxidizers (e.g., Nitric Acid, Peroxides, Bleach).

Mechanism:[1][2][3] Mixing with oxidizers drives the oxidation of sulfur to

sulfoxides/sulfones. This is often exothermic and can pressurize waste containers.
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The Aldehyde:

Rule: Aldehydes are electrophilic and susceptible to oxidation.

Action:Segregate from Strong Bases (e.g., NaOH).

Mechanism:[3] Strong bases can induce Cannizzaro reactions or polymerization,

generating heat and potentially solidifying the liquid waste, making the drum difficult to

pump out.

Disposal Decision Workflow
The following diagram outlines the logical flow for disposing of this compound, ensuring

compliance with EPA/RCRA standards and laboratory safety best practices.
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Start: Identify Waste
2-Chloro-6-(methylthio)benzaldehyde

Check Physical State

Solid Waste
(Contaminated solids, powder)

Solid

Liquid Waste
(Mother liquor, solvent mixtures)

Solution

CRITICAL SEGREGATION
Isolate from Oxidizers & Bases

Container: Wide-Mouth HDPE
Double-bagged (Odor Control)

Solids

Container: Glass or HDPE Carboy
Label: 'Halogenated Organic'

Liquids

Labeling Compliance
List exact constituents

Request EH&S Pickup

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of halogenated thio-aldehyde waste.

Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE
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PPE: Nitrile gloves (double-gloved recommended due to stench), safety goggles, lab coat.

Ventilation: All operations must occur inside a functioning fume hood.

Odor Control: Have a sealable secondary container (e.g., a Ziploc bag or a secondary jar)

ready.

Phase 2: Waste Stream Selection
Do not pour down the drain. This compound is toxic to aquatic life and resistant to hydrolysis.

Select the Container:

Use a container compatible with halogenated solvents (Amber glass or High-Density

Polyethylene - HDPE).

Why? HDPE is resistant to both the aldehyde and the chlorinated motif.

Verify Contents:

Ensure the waste container DOES NOT contain oxidizing acids (Nitric, Chromic) or

peroxides.

Self-Validation Check: Read the existing tag on the waste container. If "Nitric Acid" is

listed, STOP. Do not add this chemical.

Phase 3: Transfer & Packaging
Scenario A: Solid Waste (Pure Compound or Silica Gel)

Place the solid waste into a clear plastic bag.

Twist and tape the bag shut to trap odors.

Place this bag into the Solid Hazardous Waste drum/pail.

Specific Requirement: If the smell is detectable outside the hood, place the bagged waste

into a screw-top jar before placing it in the waste drum.
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Scenario B: Liquid Waste (Reaction Mixtures)
Pour slowly into the Halogenated Organic Solvent waste container.

Use a funnel to prevent dripping on the outside of the container (which causes lingering lab

odors).

Cap the container immediately after addition.

Phase 4: Labeling
Chemical Name: Write "2-Chloro-6-(methylthio)benzaldehyde" fully. Do not use

abbreviations or structure drawings alone.

Hazard Checkboxes: Mark "Toxic," "Irritant," and "Halogenated."

Constituents: If in solution, list the solvent (e.g., "Dichloromethane 90%, 2-Chloro-6-
(methylthio)benzaldehyde 10%").

Spill Contingency & Odor Management
If a spill occurs, the primary immediate concern is the stench (thioether) and respiratory

irritation (aldehyde).

Evacuate: If the spill is >50mL outside a hood, evacuate the immediate area.

Absorb: Use Vermiculite or Activated Charcoal mats.

Why Charcoal? Activated charcoal is superior for thioethers as it adsorbs the odor-causing

molecules effectively.

Do NOT use Bleach immediately:

While bleach oxidizes sulfides to sulfoxides (reducing smell), pouring bleach on a

concentrated aldehyde/chloride spill can generate heat or toxic chlorinated gases.

Correct Protocol: Absorb the bulk liquid first. Place absorbent in a sealed container. Then,

wipe the surface with a dilute bleach solution (10%) only to treat the residue for smell,

followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://downloads.regulations.gov/EPA-R01-RCRA-2019-0617-0006/content.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methylthio_benzaldehyde
https://drs.illinois.edu/Page/SafetyLibrary/ChemicalCompatibility
https://www.benchchem.com/product/b1441255?utm_src=pdf-custom-synthesis
https://downloads.regulations.gov/EPA-R01-RCRA-2019-0617-0006/content.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/product/b1441255#2-chloro-6-methylthio-benzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1441255#2-chloro-6-methylthio-benzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1441255#2-chloro-6-methylthio-benzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1441255#2-chloro-6-methylthio-benzaldehyde-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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